Cas no 23725-22-6 (2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid)

• Product Name: 2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid
• CAS No: 23725-22-6
• MF: C₈₆H₁₇₀O₄
• MW: 1268.26762914658
• CID: 283021
• Update Time: 2023-11-19

2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanenonadecanoicacid, b-hydroxy-2-(18-methoxy-1,19-dimethylheptatriacontyl)-a-tetracosyl- (9CI)
• Hexacosanoicacid, 2-[1-hydroxy-17-[2-(18-methoxy-1,19-dimethylheptatriacontyl)cyclopropyl]heptadecyl]-,trans- (8CI)
• Mycolic acid IIb
• CID 101826990
• 2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid
• β-Hydroxy-2-(18-methoxy-1,19-dimethylheptatriacontyl)-α-tetracosylcyclopropanenonadecanoic acid
• Cyclopropanenonadecanoic acid, β-hydroxy-2-(18-methoxy-1,19-dimethylheptatriacontyl)-α-tetracosyl- (9CI)

• Inchi： 1S/C86H170O4/c1-6-8-10-12-14-16-18-20-22-24-25-26-27-28-29-31-39-45-51-57-63-69-75-82(86(88)89)84(87)76-70-64-58-52-46-40-34-33-38-44-50-56-62-68-74-81-78-83(81)79(3)72-66-60-54-48-42-36-32-35-41-47-53-59-65-71-77-85(90-5)80(4)73-67-61-55-49-43-37-30-23-21-19-17-15-13-11-9-7-2/h79-85,87H,6-78H2,1-5H3,(H,88,89)
• InChI Key： VHXSRSCYFOARTK-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCC1CC1C(C)CCCCCCCCCCCCCCCCC(C(C)CCCCCCCCCCCCCCCCCC)OC

Computed Properties

• Exact Mass: 1267.31
• Monoisotopic Mass: 1267.31
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 90
• Rotatable Bond Count: 79
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8